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Compound of Interest

Compound Name: Prosolvin

Cat. No.: B1675510

Disclaimer: This information is intended for researchers, scientists, and drug development
professionals in a veterinary and experimental context. Prosolvin is a potent pharmaceutical
agent and should only be handled and administered by qualified personnel. The information
provided here is for educational purposes and is not a substitute for professional veterinary or
medical advice.

Critical Safety Notice: Prosolvin and Preghancy

Prosolvin contains luprostiol or dinoprost, which are synthetic analogues of Prostaglandin F2a
(PGF20).[1][2] The primary function of PGF2a is to induce luteolysis—the breakdown of the
corpus luteum—and stimulate strong uterine contractions.[3][4] The corpus luteum is essential
for producing progesterone, the hormone that maintains pregnancy.[4][5]

Therefore, the administration of Prosolvin during a viable pregnancy is contraindicated unless
the explicit goal is the induction of abortion or parturition.[6][7] It is an abortifacient and cannot
be used to support or maintain pregnancy.[8][9] Any use of this product must be based on a
clear understanding of its luteolytic and oxytocic properties.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Prosolvin?

Prosolvin is a potent synthetic analogue of the natural prostaglandin PGF2a.[1] Its primary
action is to cause luteolysis, which is the regression of the corpus luteum (CL).[6] This action
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leads to a rapid decline in progesterone levels.[4] In the absence of progesterone, uterine
contractions are initiated, and the animal will typically return to estrus if not pregnant, or abort if
pregnant.[3]

Q2: What are the approved and experimental applications of Prosolvin in animal research and
reproduction?

Prosolvin is used in veterinary medicine and research for several reproductive applications,
including:

Estrus Synchronization: By causing luteolysis, Prosolvin can bring a group of cyclic animals
into heat at roughly the same time.[6][10][11] This is widely used in cattle and horses to
manage breeding schedules.[12][13]

Induction of Parturition: In cattle, pigs, and mares, Prosolvin can be used to induce labor at
or near the end of the normal gestation period.[6][7][14]

Induction of Abortion: Prosolvin is used to terminate pregnancies resulting from mismating
or for therapeutic reasons, such as in the case of fetal mummification.[6][9][12]

Treatment of Uterine Conditions: It is used to treat conditions like pyometra and chronic
endometritis by inducing estrus, which helps expel uterine contents.[6][12]

Management of "Silent Heat" or Anestrus: In cases where a persistent corpus luteum is
preventing an animal from cycling, Prosolvin can be used to resolve the CL and allow the
animal to return to estrus.[6][12]

Q3: What are the critical contraindications for Prosolvin administration?
Prosolvin should not be administered under the following circumstances:

 In pregnant animals where the intention is to maintain the pregnancy.[4][6][7]
e In animals with known hypersensitivity to prostaglandins.[4][15]

¢ In animals with acute or subacute disorders of the cardiovascular or respiratory systems, as
PGF2a can cause bronchospasm and affect blood pressure.[8]
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e Intravenous injection is generally not recommended.[6][7]

Q4: What are the potential side effects associated with Prosolvin, and how can they be
managed?

Side effects are generally mild and transient but can include:

e In Horses: Sweating and slight respiratory effects have been reported. Diarrhea and mild
colic may also occur.[6][7]

e |In Cattle: Abdominal discomfort may be observed.[6][7]
e General: Increased heart rate and restlessness can occur.

Management of side effects typically involves observation, as they usually resolve without
intervention. Ensuring correct dosage and administration route (deep intramuscular injection) is
critical to minimizing adverse reactions.[7]

Q5: How soon after administration does Prosolvin take effect?

The onset of action is rapid. Luteolysis and the subsequent drop in progesterone begin shortly
after injection.

e Estrus: In cattle and heifers, estrus typically occurs 2-4 days after treatment.[6] In mares,
estrus is expected within 5 days.[6]

o Parturition: In cattle treated after day 270 of gestation, calving is expected within 3 days.[6]
In pigs treated on or after day 113, farrowing normally follows within 48 hours.[6][7]

e Abortion: Following administration, abortion usually occurs within 7 days.[6]

Troubleshooting Guide
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Issue/Observation

Potential Cause

Recommended Action

No response to treatment
(animal does not come into

estrus)

The animal was in a refractory
period (the first 4-5 days post-
ovulation) when the corpus
luteum is not yet mature

enough to respond to PGF2a.

Confirm the stage of the
estrous cycle via rectal
palpation or ultrasound before
treatment. A second injection
10-12 days after the first can
be used for synchronization
protocols to ensure all animals

respond.[6]

The animal is not cycling
(anestrus due to nutrition,

disease, or other factors).

Perform a thorough
reproductive examination to
determine the cause of
anestrus. Prosolvin is only
effective if a functional corpus

luteum is present.[6]

Higher than expected
incidence of retained fetal

membranes

This can occur with early
induction of parturition in
cattle.[6][7]

Avoid inducing parturition too
early. Ensure the gestation
date is accurately known.
Provide supportive care for
animals that retain their

placenta.

Reduced viability of piglets

Parturition was induced more
than 48 hours before the

predicted farrowing date.

Do not administer Prosolvin
more than 2 days before the
expected parturition date in

swine.[6][7]

Severe adverse reaction (e.g.,
severe colic, respiratory

distress)

Possible overdose or
accidental intravenous

administration.

This is rare. Provide immediate
symptomatic and supportive
veterinary care. Re-confirm
dosage calculations and

administration technique.

Data Presentation: Dosage and Timing
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The following table summarizes typical dosages and expected outcomes for Prosolvin
(Luprostiol/Dinoprost) in various applications. Always consult the specific product label for exact

dosages and instructions.

Recommended
Species & Dose Expected Onset of -
otes
Application (Luprostiol/Dinopro  Action

st)

Cattle (Estrus

A second injection 10-

12 days later is

o 15 mg (2 ml) Estrus in 2-4 days
Synchronization) common for group
synchronization.[6]
) Administer on or after
Cattle (Induction of ) o ]
N 15 mg (2 ml) Calving within 3 days day 270 of gestation.
Parturition)
[6]
_ Effective from 1 week
Cattle (Induction of ) o
_ 15 mg (2 ml) Abortion within 7 days  up to 5 months of
Abortion) )
gestation.[6]
Used to treat
Horses (Estrus o persistent corpus
o 7.5 mg (1 ml) Estrus within 5 days
Synchronization) luteum or for planned
breeding.[6][12]
) ) ) o Administer on or after
Pigs (Induction of Farrowing within 48 )
7.5 mg (1 ml) day 113 of gestation.

Parturition)

hours

[6]7]

Experimental Protocols
Protocol: Estrus Synchronization in Beef Heifers (Two-
Injection Protocol)

This protocol is designed to synchronize estrus in a group of cycling beef heifers for timed

artificial insemination (TAI).
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Objective: To induce luteolysis in cycling heifers, leading to a synchronized estrus and
ovulation.

Materials:

Prosolvin (or equivalent PGF2a product)

Syringes and needles for intramuscular injection

Record-keeping system

Estrus detection aids (e.g., tail paint, heat patches)

Artificial insemination equipment
Methodology:

« Initial Health Check: Ensure all heifers are in good health, have adequate body condition
scores, and are of breeding age and weight.

 First Injection (Day 0): Administer a single intramuscular injection of Prosolvin at the
recommended dose (e.g., 25 mg dinoprost).[13] This will induce luteolysis in heifers that are
in the luteal phase (day 5 to 17 of their cycle). Heifers in the refractory period will not
respond.

e Second Injection (Day 11-14): Administer a second intramuscular injection of Prosolvin to all
heifers in the group 11 to 14 days after the first.[11][16] This second injection ensures that
animals that did not respond to the first injection (because they were in the refractory period)
will now have a mature corpus luteum and will respond.

e Estrus Detection and Insemination:

o Option A (Detect and Inseminate): Begin intensive estrus detection 48 hours after the
second injection. Inseminate heifers approximately 12 hours after they are first observed
in standing heat.[13]

o Option B (Timed Al): Inseminate all heifers at a fixed time, typically 72 to 80 hours after the
second injection, without the need for estrus detection.[6][13] Some protocols may include
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a GnRH injection prior to Al to further synchronize ovulation.

o Data Collection: Record injection dates, signs of estrus, insemination times, and subsequent
pregnancy rates to evaluate protocol effectiveness.

Visualizations
Signaling Pathway
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Caption: PGF2a signaling pathway leading to luteolysis and uterine contraction.
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Caption: Logical workflow for a two-injection PGF2a estrus synchronization protocol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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